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Introduction

KIO-301 is an investigational, light-sensitive small molecule, classified as a "molecular
photoswitch," currently under development for the treatment of inherited retinal diseases,
primarily retinitis pigmentosa (RP).[1][2] In patients with RP, the photoreceptor cells (rods and
cones) degenerate, leading to progressive vision loss. KIO-301 is designed to bypass these
degenerated photoreceptors and confer light sensitivity to the remaining viable retinal ganglion
cells (RGCs).[1][3][4] When activated by light, KIO-301 modulates ion channels in the RGCs,
causing them to signal the brain and potentially restore a degree of vision. This document
provides detailed application notes and a synthesized protocol for the intravitreal administration
of KIO-301 in a clinical trial setting, based on publicly available data from the ABACUS and
ABACUS-2 studies.

Mechanism of Action

KIO-301 is an azobenzene photoswitch compound that can exist in two light-sensitive isomers.
In the absence of light, it remains in a thermally stable, elongated trans state. Upon exposure
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to light, it converts to a bent cis state. This conformational change allows KIO-301 to interact
with and modulate voltage-gated ion channels on the surface of retinal ganglion cells. By
selectively entering RGCs, KIO-301 essentially turns them into novel photoreceptors, capable
of initiating a visual signal in response to light. This signal is then transmitted to the visual
cortex of the brain, offering the potential for vision restoration in individuals with advanced
photoreceptor degeneration.
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Caption: Mechanism of action of KIO-301 in the retina.
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Clinical Trial Protocols

KI0-301 has been evaluated in the ABACUS (Phase I/ll) and is currently in the ABACUS-2
(Phase II) clinical trials for patients with late-stage retinitis pigmentosa.

Study Design and Dosing

Parameter

ABACUS (Phase I/ll)

ABACUS-2 (Phase Il)

Study Design

Open-label, single ascending

dose, dose-escalating

Double-masked, randomized,

placebo-controlled, multi-dose

Patient Population

Late-stage retinitis pigmentosa
(bare light perception to no

light perception)

Late-stage retinitis pigmentosa
(low vision to no light

perception)

Number of Patients

6 patients (12 eyes)

Up to 36 patients

Dosage Levels

7.5 ug, 25 pg, 50 ug

50 pg, 100 pg

Administration

Single intravitreal injection per

eye

Intravitreal injection in both
eyes every 6 weeks for 3
administrations

Injection Volume

Not specified, assumed 50 pL

50 pL

Control

No control (open-label)

Placebo (clear sterile saline or

balanced salt solution)

Primary Endpoints

Safety and tolerability

Safety and tolerability

Efficacy and Safety Outcomes from ABACUS Trial

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/product/b10860252/docs?utm_src=pdf-body#kio-301-intravitreal-injection-application-notes-and-clinical-trial-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Outcome Measure Result

Mean improvement of 0.30 logMAR in the high
Visual Acuity dose group (equivalent to 3 lines on an eye
chart)

] ] Statistically significant increase from baseline at
Visual Field
days 7 and 14 post-treatment (p < 0.05)

Trended improvement in success rate on a
Functional Vision (Mobility) mobility and orientation test from 25% at
baseline to 65% at day 14

Statistically significant increase in visual cortex
Functional MRI (fMRI) activity from baseline at all assessed timepoints
(p<0.05)

Improvement in quality of life, with an increase

Patient-Reported Outcomes )
of 3.3 to 6 points on the NEI VFQ-25

KI10-301 was reported to be safe and well-

tolerated, with the only possibly drug-related
Safety adverse event being mild ocular hypertension in

one participant. No intraocular inflammation was

observed.

Intravitreal Injection Protocol (Synthesized)

The following protocol is a synthesized procedure based on publicly available information on
KIO-301 clinical trials and standard practices for intravitreal injections. This is not an official,
verified protocol from the manufacturer or clinical trial sponsor.

Materials and Equipment

» KIO-301 ophthalmic formulation vial (KIO-300-Cl in sulfobutylether-f3-cyclodextrin, sucrose,
phosphate buffer salts, and water)

o Sterile 1 mL syringe

» Sterile large-bore needle (for drawing up)
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 Sterile 30-gauge, 0.5-inch needle (for injection)
o Topical anesthetic drops

» 5% Povidone-iodine solution

o Sterile eyelid speculum

» Sterile drapes and gloves

» Sterile calipers

o Sterile cotton swabs

Pre-Injection Procedure

» Patient Verification and Consent: Confirm patient identity, the eye to be treated, and that
informed consent has been obtained.

o Anesthesia: Instill topical anesthetic drops into the conjunctival sac of the eye to be injected.
o Aseptic Preparation:

o Apply 5% povidone-iodine solution to the periocular skin, eyelids, and conjunctiva.

o Allow at least two minutes of contact time before the procedure.

o Drape the patient with a sterile drape to isolate the eye.

o Insert a sterile eyelid speculum to prevent blinking and keep the eyelashes out of the
injection field.

Kl0-301 Formulation and Injection Procedure

e Drug Preparation:

o Using a sterile technique, withdraw the required dose of KIO-301 from the vial into a 1 mL
syringe using a large-bore needle.
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o Expel any air from the syringe and then attach the 30-gauge injection needle.

o Adjust the volume to the final injection volume of 0.05 mL.

* Injection Site Selection:
o lIdentify the injection site, typically in the inferotemporal quadrant.

o Using sterile calipers, measure 3.5 to 4 mm posterior to the limbus for phakic patients and
3 to 3.5 mm for pseudophakic/aphakic patients.

e Intravitreal Injection:
o Displace the conjunctiva slightly with a sterile cotton swab.
o Insert the 30-gauge needle through the sclera into the mid-vitreous cavity.
o Slowly inject the 0.05 mL of KIO-301.

o Withdraw the needle and immediately apply gentle pressure to the injection site with a
sterile cotton swab to prevent reflux.

Post-Injection Monitoring and Care

e Immediate Post-Injection:

o Assess the patient's vision (e.g., hand motion or finger counting) and check for any signs
of complications such as a significant rise in intraocular pressure, retinal detachment, or
endophthalmitis.

o Monitor the patient for a short period before discharge.
o Patient Instructions:

o Advise the patient to report any signs of increased eye pain, decreased vision, increased
floaters, or signs of infection immediately.

o Provide a follow-up appointment schedule for safety and efficacy assessments as per the
clinical trial protocol (e.g., 4 hours, 1 day, 1 week, 2 weeks, and 4 weeks post-injection).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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